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Compound of Interest

\

Compound Name: 2-Chloro-5-methylbenzamide
CAS No.: 101080-00-6
Cat. No.: B2382523

Get Quote

7

Application Note & Safety Protocol: 2-Chloro-5-

methylbenzamide
Part 1: Compound Profile & Critical Safety

Overview[1]

Identification & Physicochemical Data

Compound Name: 2-Chloro-5-methylbenzamide CAS Registry Number: 101080-00-6
Synonyms: 5-Methyl-2-chlorobenzamide Molecular Formula: CsHsCINO Molecular Weight:
169.61 g/mol SMILES: CC1=CC(=C(C=C1)CI)C(=O)N[L][2]I31[41[5]
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Property

Specification

Notes

Physical State

Solid

White to off-white crystalline
powder.[1]

Experimental verification

Melting Point 176-178 °C (Predicted) recommended; typical for
benzamide analogs.[1]
Solubility DMSO, Methanol, Ethanol Sparingly soluble in water.
] Very weak acid; neutral under
pKa ~14-15 (Amide NH) ) ) N
physiological conditions.[1]
Moderate lipophilicity; suitable
LogP ~1.8-2.1

for cell permeability studies.[1]

Hazard Classification (GHS-Derived)

Note: While specific toxicological data for this CAS is limited, structural analogs (chlorinated
benzamides) dictate the following precautionary classification based on the "Read-Across"

principle of toxicology.

Signal Word:WARNING

Hazard Class Hazard Statement Code
Skin Irritation Causes skin irritation.[1][4][6] H315
o Causes serious eye irritation.
Eye Irritation H319
[1]6]
May cause respiratory
STOT-SE H335

irritation.[1][6]

Precautionary Protocol:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][7][8]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][5][8]
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e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][6][8]
Remove contact lenses if present and easy to do.[1][6][8] Continue rinsing.[1][6][8]

Part 2: Operational Safety & Decision Matrix

Personal Protective Equipment (PPE) Rationale

e Respiratory: N95 (US) or P1 (EU) dust mask is mandatory during weighing.[1] If handling
>5g or heating, use a half-face respirator with organic vapor/acid gas cartridges (OV/AG) to
protect against potential degradation byproducts (HCI, NOXx).[1]

o Hands: Nitrile gloves (minimum thickness 0.11 mm).[1] Reasoning: Amides can facilitate the
transport of other contaminants through the skin; nitrile provides excellent chemical
resistance against the organic solvents (DCM, DMSO) used in processing this compound.

o Eyes: Chemical safety goggles.[1][8] Reasoning: Crystalline solids present a mechanical
abrasion hazard and a chemical irritation hazard to the cornea.[1]

Emergency Response Decision Matrix

The following diagram outlines the logical flow for handling spills and exposure incidents.
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Figure 1. Emergency Response Logic Flow for 2-Chloro-5-methylbenzamide incidents.[1][4]

[5]E6]e]

Part 3: Application Protocol - Synthesis &
Purification[1][9]

Context: This compound is frequently used as an intermediate in the synthesis of
agrochemicals (e.g., anthranilamide insecticides) or pharmaceutical scaffolds.[1] The following
protocol describes the synthesis from the commercially available 2-Chloro-5-methylbenzoic

acid.
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Synthesis Workflow (Acid Chloride Route)

Reaction: 2-Chloro-5-methylbenzoic acid
Acid Chloride
2-Chloro-5-methylbenzamide[1]

Reagents:

Precursor: 2-Chloro-5-methylbenzoic acid (CAS 6342-60-5)[1][2]

Chlorinating Agent: Thionyl Chloride (

) or Oxalyl Chloride[1]

Amination Agent: Ammonium Hydroxide (

, 28-30%) or Ammonia gas[1]

Solvent: Dichloromethane (DCM) or Toluene[1]
Step-by-Step Protocol:
» Activation (Acid Chloride Formation):

o In a dry round-bottom flask equipped with a reflux condenser and a drying tube (CaClz2),
dissolve 10.0 g (58.6 mmol) of 2-Chloro-5-methylbenzoic acid in 50 mL of dry Toluene.

o Critical Step: Add 1.2 equivalents (8.4 g, 5.1 mL) of Thionyl Chloride dropwise. Add a
catalytic amount (2-3 drops) of DMF to accelerate the reaction.[1]

o Heat to reflux (80-90°C) for 2—3 hours. Monitor gas evolution (HCI/SO2z). The reaction is
complete when gas evolution ceases.[1]

o Purification: Evaporate the solvent and excess Thionyl Chloride under reduced pressure to
obtain the crude acid chloride as an oil/low-melting solid.[1] Do not expose to moisture.[1]

e Amidation:
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o Dissolve the crude acid chloride in 30 mL of dry DCM.[1]

o Cool the solution to 0°C in an ice bath.

o Addition: Slowly add the acid chloride solution to a stirred solution of concentrated

Ammonium Hydroxide (50 mL) at 0°C. Alternatively, bubble dry Ammonia gas through the
DCM solution.

o Observation: A white precipitate (the amide) should form immediately.[1]

o Stir at room temperature for 1 hour to ensure completion.

¢ Isolation & Purification:

o Filter the solid precipitate.[1][9]

o Wash the filter cake with cold water (2 x 20 mL) to remove ammonium chloride salts.

o Wash with cold Hexane (20 mL) to remove non-polar impurities.[1]

o Recrystallization: Recrystallize from Ethanol/Water (9:1) if high purity (>99%) is required

for biological assays.[1]

Synthesis Process Diagram
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Figure 2: Synthetic pathway from benzoic acid precursor to final amide product.[1]

Part 4: Storage & Stability[1]
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Parameter Recommendation Mechanism/Reasoning

Reduces the rate of potential

Temperature 2-8 °C (Long-term) _ _
hydrolysis back to the acid.[1]

While relatively stable, amides
Atmosphere Inert (Argon/Nitrogen) can hydrolyze in moist air over

extended periods.

Protects against UV-induced

Container Amber Glass photolysis, particularly relevant

for chlorinated aromatics.[1]

o Strong acids/bases will
o Strong Oxidizers, Strong )
Incompatibility Acids/B catalyze the hydrolysis of the
cids/Bases
amide bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

8/9

Tech Support


https://www.medchemexpress.com/2-chloro-5-methylbenzoic-acid.html
https://www.chemicalbook.com/synthesis/2-chloro-5-iodobenzoic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/135828
https://static.cymitquimica.com/products/10/pdf/sds-F789234.pdf
https://www.cdhfinechemical.com/images/product/msds/37_151650471_Benzamide-CASNO-55-21-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5691003&productDescription=2-CHLRO-N-METHLBENZAMIDE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://patents.google.com/patent/CN105859574A/en
https://patents.google.com/patent/CN105859574A/en
https://www.benchchem.com/product/b2382523/docs#material-safety-data-sheet-msds-for-2-chloro-5-methylbenzamide
https://www.benchchem.com/product/b2382523/docs#material-safety-data-sheet-msds-for-2-chloro-5-methylbenzamide
https://www.benchchem.com/product/b2382523/docs#material-safety-data-sheet-msds-for-2-chloro-5-methylbenzamide
https://www.benchchem.com/product/b2382523/docs#material-safety-data-sheet-msds-for-2-chloro-5-methylbenzamide
https://www.benchchem.com/product/b2382523?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2382523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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